6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37 g/mol
• IUPAC Name: 6-[(3-methylphenoxy)methyl]-3-propyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H16N4OS/c1-3-5-12-15-16-14-18(12)17-13(20-14)9-19-11-7-4-6-10(2)8-11/h4,6-8H,3,5,9H2,1-2H3
• InChI Key: RMUCUEMMGPRRRR-UHFFFAOYSA-N
• SMILES: CCCC1=NN=C2N1N=C(S2)COC3=CC=CC(=C3)C

Description

6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific research community due to its potential use in the development of new drugs. This compound belongs to the family of triazolo-thiadiazoles, which have been found to exhibit a variety of biological activities such as antimicrobial, anti-inflammatory, and anticancer properties.

Mechanism of Action

The exact mechanism of action of 6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that this compound may exert its biological activity through the inhibition of certain enzymes or proteins. For example, a study published in the Journal of Enzyme Inhibition and Medicinal Chemistry reported that 6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives exhibited potent inhibitory activity against acetylcholinesterase, which is a target for the treatment of Alzheimer's disease.
Biochemical and physiological effects:
Several studies have investigated the biochemical and physiological effects of 6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. For example, a study published in the Journal of Bioorganic & Medicinal Chemistry Letters reported that 6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives exhibited potent anti-inflammatory activity by inhibiting the production of inflammatory cytokines in macrophages. Another study published in the Journal of

Molecular Structure

Reported that 6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives exhibited potent antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential use in the development of new drugs for the treatment of various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds for the treatment of various diseases. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound to better understand its potential use in drug development. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its derivatives.

Synthesis Methods

The synthesis of 6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the methods involves the reaction of 3-methylphenol with 2-bromo-1-propylthio-1,2,4-triazole in the presence of potassium carbonate and copper powder. The resulting intermediate is then reacted with chloromethyl methyl ether to give the final product. Another method involves the reaction of 3-methylphenol with 2-propylthio-1,2,4-triazole in the presence of sodium hydride and iodomethane. The resulting intermediate is then reacted with 4-chloromethylphenylboronic acid to give the final product.

Scientific Research Applications

6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit a variety of biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. Several studies have reported the potential use of this compound in the development of new drugs for the treatment of various diseases. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of 6-[(3-Methylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives as potential anticancer agents. The results showed that some of the derivatives exhibited significant anticancer activity against various cancer cell lines.